Cas no 1780787-49-6 ((4-methoxypiperidin-4-yl)methyl(methyl)amine)

• Product Name: (4-methoxypiperidin-4-yl)methyl(methyl)amine
• CAS No: 1780787-49-6
• MF: C₈H₁₈N₂O
• MW: 158.241322040558
• CID: 6323311
• PubChem ID: 105431053
• Update Time: 2025-05-20

(4-methoxypiperidin-4-yl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• (4-methoxypiperidin-4-yl)methyl(methyl)amine
• [(4-Methoxypiperidin-4-yl)methyl](methyl)amine
• EN300-1143932
• SCHEMBL19015421
• 1780787-49-6

• Inchi： 1S/C8H18N2O/c1-9-7-8(11-2)3-5-10-6-4-8/h9-10H,3-7H2,1-2H3
• InChI Key： YDSISZWYNFNSAO-UHFFFAOYSA-N
• SMILES： O(C)C1(CNC)CCNCC1

Computed Properties

• Exact Mass: 158.141913202g/mol
• Monoisotopic Mass: 158.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 33.3Ų

Additional information on (4-methoxypiperidin-4-yl)methyl(methyl)amine

The Chemical Compound CAS No. 1780787-49-6: (4-Methoxypiperidin-4-yl)methyl(methyl)amine

The compound with CAS No. 1780787-49-6, commonly referred to as (4-methoxypiperidin-4-yl)methyl(methyl)amine, is a fascinating molecule that has garnered attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of amines and features a unique structure that combines a piperidine ring with methoxy and methyl substituents. Its structure is characterized by a six-membered piperidine ring, where the nitrogen atom is at position 1, and the ring is substituted at position 4 with a methoxy group (-OCH3) and a methylamine group (-N(CH3)2). This combination of functional groups imparts distinctive chemical properties, making it a subject of interest for both academic research and industrial applications.

Recent studies have highlighted the potential of (4-methoxypiperidin-4-yl)methyl(methyl)amine in various areas, including drug discovery and material science. The piperidine ring, a saturated six-membered ring containing one nitrogen atom, is known for its versatility in organic synthesis. The presence of the methoxy group at position 4 introduces electron-donating effects, which can influence the reactivity and stability of the molecule. Additionally, the methylamine group contributes to the molecule's basicity and nucleophilic character, making it suitable for participation in various chemical reactions.

One of the most notable aspects of this compound is its potential as a building block in medicinal chemistry. The ability to modify the substituents on the piperidine ring allows for the creation of derivatives with diverse biological activities. For instance, researchers have explored the use of (4-methoxypiperidin-4-yl)methyl(methyl)amine as a precursor for developing bioactive molecules targeting specific receptors or enzymes. Recent advancements in computational chemistry have enabled scientists to predict the binding affinities of such compounds to target proteins, facilitating more efficient drug design processes.

In terms of synthesis, (4-methoxypiperidin-4-yl)methyl(methyl)amine can be prepared through various routes, including nucleophilic substitution and condensation reactions. One common approach involves the reaction of 4-methoxypiperidine with an appropriate alkylating agent in the presence of a base to introduce the methylamine functionality. The choice of reagents and reaction conditions plays a crucial role in ensuring high yields and purity of the final product.

The pharmacological properties of (4-methoxypiperidin-4-yl)methyl(methyl)amine are another area of active research. Studies have shown that this compound exhibits moderate activity against certain enzymes and receptors, suggesting its potential as a lead compound for drug development. For example, recent investigations have focused on its ability to modulate ion channels, which are critical targets in treating conditions such as epilepsy and pain.

Beyond its role in pharmacology, (4-methoxypiperidin-4-yl)methyl(methyl)amine has also found applications in material science. Its ability to form stable complexes with metal ions makes it a candidate for use in catalysis or as a ligand in coordination chemistry. Researchers have explored its potential as a chelating agent in homogeneous catalysis, where it can facilitate selective transformations under mild conditions.

In conclusion, (4-methoxypiperidin-4-yl)methyl(methyl)amine (CAS No. 1780787-49-6) is a versatile compound with promising applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for further research, particularly in drug discovery and material science. As advancements in synthetic methods and computational modeling continue to evolve, this compound is likely to play an increasingly important role in both academic and industrial settings.